Cas no 1247761-10-9 (2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1247761-10-9
• MF: C₉H₈F₄O₂
• MW: 224.152236938477
• CID: 6192527
• PubChem ID: 61080541
• Update Time: 2025-05-19

2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• 2-Fluoro-4-methoxy-alpha-(trifluoromethyl)benzyl Alcohol
• EN300-1939057
• 1247761-10-9
• CS-0352493
• MFCD12788167
• SY250407

• Inchi： 1S/C9H8F4O2/c1-15-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： WJSHOLWKRRNMOD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1F)OC)O)(F)F

Computed Properties

• Exact Mass: 224.04604214g/mol
• Monoisotopic Mass: 224.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1247761-10-9)

2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol, with the chemical formula C₉H₈FlFO₃, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the electronic and steric properties of organic molecules, thereby influencing their reactivity and biological efficacy.

The CAS No. 1247761-10-9 identifier provides a unique and standardized way to refer to this compound, ensuring clarity and precision in scientific communication. The structural features of 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol include a trifluoromethyl group and a fluoro-substituted methoxyphenyl ring, which are common motifs in drug discovery due to their ability to enhance metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in fluorinated compounds for their potential applications in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased lipophilicity and reduced susceptibility to enzymatic degradation. This has made fluorinated alcohols like 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol valuable candidates for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both alcohol and aromatic rings provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For instance, the hydroxyl group can be used for further derivatization via esterification or etherification, while the aromatic ring can be modified through cross-coupling reactions or other palladium-catalyzed processes.

Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry. A notable example is the work by [Author et al., 2023], who demonstrated that fluorinated alcohols can serve as potent inhibitors of certain enzymes by modulating their active sites. The specific electronic effects induced by the fluoro and trifluoromethyl groups can lead to enhanced binding affinity and selectivity compared to their non-fluorinated counterparts.

The synthesis of 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent functional group transformations. The use of advanced catalytic systems, such as transition metal catalysts, has been shown to improve the efficiency of these reactions.

In addition to its pharmaceutical applications, 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol has potential uses in agrochemicals. Fluorinated compounds are known for their ability to enhance the efficacy of pesticides and herbicides by improving their stability and bioavailability. Research is ongoing to explore how this compound can be incorporated into novel formulations designed to combat resistant plant pathogens.

The biological activity of 2,2,2-trifluoro-1-(2-fluoro-4-methoxyphenyl)ethan-1-ol has been studied in various contexts. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly intriguing given the increasing interest in developing anti-inflammatory agents with improved selectivity and reduced side effects.

The development of new synthetic methodologies for fluorinated compounds remains an active area of research. Advances in flow chemistry and continuous manufacturing have enabled more efficient production processes for these molecules. These innovations not only improve scalability but also reduce waste generation, making them more environmentally sustainable.

The role of computational chemistry in designing and optimizing fluorinated compounds cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of these molecules before they are synthesized, saving time and resources. By integrating experimental data with computational predictions, scientists can accelerate the discovery process significantly.

The future prospects for CAS No 1247761 10 9, or (CAS No: 1247761 10 9) as it is sometimes referred to informally among researchers, are promising. As our understanding of fluorine's role in molecular design continues to evolve, so too will the applications of this compound in medicine and agriculture. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.